Cas no 501433-07-4 (Benzoic acid, 2,3-difluoro-4,6-diiodo-)

• Product Name: Benzoic acid, 2,3-difluoro-4,6-diiodo-
• CAS No: 501433-07-4
• MF: C₇H₂F₂I₂O₂
• MW: 409.895333766937
• CID: 1559894
• PubChem ID: 10960561
• Update Time: 2025-04-21

Benzoic acid, 2,3-difluoro-4,6-diiodo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3-difluoro-4,6-diiodo-
• AKOS024263894
• DTXSID901293348
• 501433-07-4
• 2,3-difluoro-4,6-diiodobenzoic acid

• Inchi： 1S/C7H2F2I2O2/c8-5-3(11)1-2(10)4(6(5)9)7(12)13/h1H,(H,12,13)
• InChI Key： IZCSXYGQQYZXCS-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=C1C(=O)O)F)F)I

Computed Properties

• Exact Mass: 409.81026
• Monoisotopic Mass: 409.81123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3